ethyl 4-[[2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C29H26N4O4S/c1-4-37-28(36)19-9-11-20(12-10-19)30-24(34)16-38-29-32-25-22-7-5-6-8-23(22)31-26(25)27(35)33(29)21-14-17(2)13-18(3)15-21/h5-15,31H,4,16H2,1-3H3,(H,30,34)
• InChI Key: BFXAGPMTVSKICA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)NC5=CC=CC=C53
• Molecular Formula: C29H26N4O4S
• Molecular Weight: 526.6 g/mol

Description

The compound “ethyl 4-[[2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]benzoate” is a complex organic molecule. It has a molecular formula of C32H32N4O4S2, an average mass of 600.751 Da, and a monoisotopic mass of 600.186523 Da.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• .

Anti-Inflammatory Properties

Certain indole derivatives exhibit anti-inflammatory effects:

• .

Other Potential Applications

Indole derivatives have also been investigated for their role in neuroprotection, wound healing, and as modulators of neurotransmitter systems.

Mechanism of Action

Mode of Action

The compound contains a pyrimido[5,4-b]indole moiety, which is a structural feature found in many bioactive compounds . This suggests that the compound may interact with its targets through a similar mechanism, possibly involving the formation of covalent bonds or intermolecular interactions .

Biochemical Pathways

The compound may be involved in various biochemical pathways due to its complex structure. The presence of a pyrimido[5,4-b]indole moiety suggests potential involvement in pathways related to nucleic acid metabolism or signal transduction . The exact pathways affected by this compound and their downstream effects are currently unknown and require further investigation .